Cas no 357159-60-5 (Ethyl 4-(1H-tetrazol-1-yl)benzoate)

Ethyl 4-(1H-tetrazol-1-yl)benzoate is a heterocyclic organic compound featuring a tetrazole moiety linked to a benzoate ester. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and material science. The tetrazole group enhances binding affinity and metabolic stability, making it valuable in drug design, especially for angiotensin II receptor antagonists. The ethyl ester functionality offers synthetic flexibility, allowing further derivatization. Its stability under various conditions and compatibility with common organic solvents facilitate handling in laboratory settings. This compound serves as a key intermediate in the development of bioactive molecules and functional materials, demonstrating broad utility in research and industrial applications.

Ethyl 4-(1H-tetrazol-1-yl)benzoate structure

357159-60-5 structure

Product Name:Ethyl 4-(1H-tetrazol-1-yl)benzoate

CAS No:357159-60-5

MF:C₁₀H₁₀N₄O₂

MW:218.2120013237

MDL:MFCD03196939

CID:3084873

PubChem ID:826844

Update Time:2025-06-07

Ethyl 4-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- 4-Tetrazol-1-yl-benzoic acid ethyl ester
- Ethyl 4-(1-Tetrazolyl)benzoate
- 357159-60-5
- ethyl 4-(1,2,3,4-tetrazol-1-yl)benzoate
- MFCD03196939
- ethyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate
- ethyl 4-(1H-tetrazol-1-yl)benzoate
- CS-0298947
- Benzoic acid, 4-(1H-tetrazol-1-yl)-, ethyl ester
- ALBB-005543
- Z54535779
- AKOS000297110
- LS-02063
- AE-641/09779041
- AC5983
- SY040193
- STK133223
- ethyl 4-(1H-tetraazol-1-yl)benzoate
- ethyl 4-(tetrazol-1-yl)benzoate
- HMS1582B03
- Benzoicacid,4-(1H-tetrazol-1-yl)-,ethylester
- Ethyl 4-(1H-tetrazol-1-yl)benzoate
- MDL： MFCD03196939
- Inchi： 1S/C10H10N4O2/c1-2-16-10(15)8-3-5-9(6-4-8)14-7-11-12-13-14/h3-7H,2H2,1H3
- InChI Key： LRINKFBMZVKNSN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

Exact Mass: 218.08037557g/mol
Monoisotopic Mass: 218.08037557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 69.9Å²

Ethyl 4-(1H-tetrazol-1-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB405795-500 mg	Ethyl 4-(1H-tetrazol-1-yl)benzoate	357159-60-5		500MG	€165.80	2023-02-20
abcr	AB405795-1 g	Ethyl 4-(1H-tetrazol-1-yl)benzoate	357159-60-5		1 g	€197.30	2023-07-19
eNovation Chemicals LLC	D776371-5g	Ethyl 4-(1-Tetrazolyl)benzoate	357159-60-5	95%	5g	$715	2024-07-20
TRC	E259245-500mg	Ethyl 4-(1H-tetrazol-1-yl)benzoate	357159-60-5		500mg	$ 235.00	2022-06-05
TRC	E259245-1000mg	Ethyl 4-(1H-tetrazol-1-yl)benzoate	357159-60-5		1g	$ 390.00	2022-06-05
TRC	E259245-2000mg	Ethyl 4-(1H-tetrazol-1-yl)benzoate	357159-60-5		2g	$ 615.00	2022-06-05
eNovation Chemicals LLC	D776371-5g	Ethyl 4-(1-Tetrazolyl)benzoate	357159-60-5	95%	5g	$715	2025-02-18
abcr	AB405795-500mg	Ethyl 4-(1H-tetrazol-1-yl)benzoate; .	357159-60-5		500mg	€173.00	2025-02-19
abcr	AB405795-1g	Ethyl 4-(1H-tetrazol-1-yl)benzoate; .	357159-60-5		1g	€197.00	2025-02-19
A2B Chem LLC	AI95586-500mg	ethyl 4-(1H-tetrazol-1-yl)benzoate	357159-60-5	>95%	500mg	$384.00	2024-04-20